N-(3-methylphenyl)-4-{[(methylsulfonyl)(phenyl)amino]methyl}benzamide

• IUPAC Name: N-(3-methylphenyl)-4-[(N-methylsulfonylanilino)methyl]benzamide
• InChI: InChI=1S/C22H22N2O3S/c1-17-7-6-8-20(15-17)23-22(25)19-13-11-18(12-14-19)16-24(28(2,26)27)21-9-4-3-5-10-21/h3-15H,16H2,1-2H3,(H,23,25)
• InChI Key: BYNUIMDWYNBUOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)CN(C3=CC=CC=C3)S(=O)(=O)C
• Molecular Formula: C22H22N2O3S
• Molecular Weight: 394.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzamide group, the introduction of the methylphenyl group, and the addition of the methylsulfonyl group. The exact methods and reagents used would depend on the specific synthetic route chosen by the chemist.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzamide, methylphenyl, and methylsulfonyl groups. These groups would likely contribute to the overall polarity, reactivity, and physical properties of the compound.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and reagents present. For example, the benzamide group could potentially undergo hydrolysis to form a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar sulfonyl and amide groups could increase its solubility in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it’s handled and used. Proper safety precautions should always be taken when working with chemicals.

Future Directions

The future directions for research on this compound could include exploring its potential uses, studying its reactivity under various conditions, and investigating its mechanism of action if it’s intended to be a drug.